Cas no 53186-57-5 (Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI))

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) is a modified nucleoside derivative in which the 5'-oxygen of adenosine is replaced by a sulfur atom and further functionalized with a 3-aminopropyl group. This structural modification enhances its utility in biochemical and pharmaceutical research, particularly in studies involving nucleotide-protein interactions, enzyme inhibition, and targeted drug delivery. The thioether linkage improves stability against enzymatic degradation, while the aminopropyl moiety provides a reactive handle for conjugation or derivatization. This compound is valuable for probing adenosine receptor mechanisms, developing prodrugs, or as a building block in oligonucleotide synthesis. Its unique properties make it suitable for applications requiring controlled release or site-specific modifications.
Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) structure
53186-57-5 structure
Product Name:Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI)
CAS No:53186-57-5
MF:C13H20N6O3S
MW:340.401300430298
MDL:MFCD17215932
CID:373630
PubChem ID:329756367
Update Time:2025-06-09

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI)
    • S-Adenosyl-3-thiopropylamine
    • (2S,3S,4R,5R)-2-(3-aminopropylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol
    • 5′-[(3-Aminopropyl)thio]-5′-deoxyadenosine
    • dc-SAH
    • dcAdoHcy
    • decarboxylated S-Adenosyl-L-homocysteine
    • 5''-(Aminopropylthio)-5''-deoxy-adenosine
    • (2R,3R,4S,5S)-2-(6-amino-9H-purin-9-yl)-5-((3-aminopropylthio)methyl)tetrahydrofuran-3,4-diol
    • 53186-57-5
    • Adenosine, 5'-S-(3-aminopropyl)-5'-thio-
    • BDBM50294572
    • MFCD17215932
    • SCHEMBL1398379
    • S-(5')-Adenosyl-3-thiopropylamine
    • Q27148104
    • S-(5'-Adenosyl)-3-thiopropylamine, >=98.0% (HPLC)
    • CHEMBL538693
    • CHEBI:79030
    • 5'-S-(3-Aminopropyl)-5'-Thioadenosine
    • DTXSID50201247
    • MDL: MFCD17215932
    • Inchi: 1S/C13H20N6O3S/c14-2-1-3-23-4-7-9(20)10(21)13(22-7)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20-21H,1-4,14H2,(H2,15,16,17)/t7-,9-,10-,13-/m1/s1
    • InChI Key: FUSRAALGPJJIRO-QYVSTXNMSA-N
    • SMILES: S(CCCN)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 340.132
  • Monoisotopic Mass: 340.13175969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 171Ų

Experimental Properties

  • PSA: 145.33

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H300
  • Warning Statement: P264-P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGII
  • WGK Germany:3
  • Hazard Category Code: 28
  • Safety Instruction: 28-36/37-45
  • Hazardous Material Identification: T+
  • Storage Condition:2-8°C

Adenosine,5'-S-(3-aminopropyl)-5'-thio- (9CI) Pricemore >>

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